Cas no 84713-20-2 (Benzyl vinylcarbamate)

• Product Name: Benzyl vinylcarbamate
• CAS No: 84713-20-2
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• MDL: MFCD04114067
• CID: 720855
• PubChem ID: 10931982
• Update Time: 2025-11-01

Benzyl vinylcarbamate Chemical and Physical Properties

Names and Identifiers

• Benzyl vinylcarbamate
• BENZYL N-VINYLCARBAMATE
• BENZYL-N-VINYLCARBAMATE
• Carbamic acid,N-ethenyl-, phenylmethyl ester
• N-vinyl benzyl carbamate
• N-vinyl-O-benzyl urethane
• O-Benzyl-N-vinylcarbamate
• Phenylmethyl ethenylcarbamate
• N-Vinylcarbamic acid benzyl ester
• EN300-82988
• AB17881
• DS-18157
• N-Cbz-ethenamine
• MFCD04114067
• AKOS006294649
• Benzyl N-ethenylcarbamate
• YGBQZFPEMRCQRY-UHFFFAOYSA-N
• BCP14702
• (phenylmethoxy)-n-vinylcarboxamide
• CS-0197670
• AM83060
• Carbamic acid, ethenyl-, phenylmethyl ester
• N-Vinyl-carbamic acid benzylester
• DTXSID60448747
• 84713-20-2
• SY111550
• (phenylmethoxy)n-vinylcarboxamide
• N-vinyl-carbamic acid benzyl ester
• FT-0717761
• vinyl-carbamic acid benzyl ester
• SCHEMBL483306
• 87143-20-2
• DB-014710

• MDL： MFCD04114067
• Inchi： 1S/C10H11NO2/c1-2-11-10(12)13-8-9-6-4-3-5-7-9/h2-7H,1,8H2,(H,11,12)
• InChI Key： YGBQZFPEMRCQRY-UHFFFAOYSA-N
• SMILES： O(C(NC=C)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 177.07900
• Monoisotopic Mass: 177.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.089
• Melting Point: 43-44 ºC
• Boiling Point: 272 ºC
• Flash Point: 118 ºC
• PSA: 38.33000
• LogP: 2.44720

Benzyl vinylcarbamate Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on Benzyl vinylcarbamate

Recent Advances in the Study of Benzyl Vinylcarbamate (CAS: 84713-20-2): A Comprehensive Research Brief

Benzyl vinylcarbamate (CAS: 84713-20-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug development and organic synthesis. This compound, characterized by its vinylcarbamate functional group, has been explored for its potential as a building block in the synthesis of bioactive molecules and as a precursor in polymer chemistry. Recent studies have highlighted its role in the development of novel therapeutic agents, particularly in oncology and antimicrobial research.

One of the key areas of investigation has been the mechanistic insights into the reactivity of Benzyl vinylcarbamate. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated its efficacy as a Michael acceptor in conjugate addition reactions, enabling the synthesis of complex heterocyclic compounds with potential anticancer properties. The study utilized advanced spectroscopic techniques, including NMR and mass spectrometry, to elucidate the reaction pathways and optimize the yield of target molecules.

In addition to its synthetic utility, Benzyl vinylcarbamate has been investigated for its biological activity. Preliminary in vitro studies have shown that derivatives of this compound exhibit moderate inhibitory effects against specific cancer cell lines, such as MCF-7 and A549. Researchers are now focusing on structural modifications to enhance its bioavailability and reduce off-target effects, as reported in a recent preprint on bioRxiv.

Another promising application of Benzyl vinylcarbamate lies in its use as a crosslinking agent in polymer chemistry. A 2024 study in *Polymer Chemistry* highlighted its role in the development of stimuli-responsive hydrogels, which have potential applications in drug delivery systems. The study emphasized the compound's ability to form stable covalent bonds under mild conditions, making it an attractive candidate for biomedical applications.

Despite these advancements, challenges remain in the large-scale production and purification of Benzyl vinylcarbamate. Recent efforts have focused on green chemistry approaches, such as catalytic hydrogenation and enzymatic synthesis, to address these issues. A collaborative study between academic and industrial researchers, published in *ACS Sustainable Chemistry & Engineering*, reported a scalable and environmentally friendly synthesis route with a high yield (>85%).

In conclusion, Benzyl vinylcarbamate (CAS: 84713-20-2) represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Ongoing studies are expected to further elucidate its mechanistic pathways and expand its utility in drug discovery and material science. Future research should prioritize the optimization of its synthetic routes and the exploration of its biological activities in vivo to fully realize its potential.